molecular formula C9H6ClN3O B14387723 6-Chloro-3-methyl-2-oxo-2,3-dihydro-1H-benzimidazole-1-carbonitrile CAS No. 89659-83-6

6-Chloro-3-methyl-2-oxo-2,3-dihydro-1H-benzimidazole-1-carbonitrile

Cat. No.: B14387723
CAS No.: 89659-83-6
M. Wt: 207.61 g/mol
InChI Key: HLEQHMHHZPHWPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Chloro-3-methyl-2-oxo-2,3-dihydro-1H-benzimidazole-1-carbonitrile is a heterocyclic compound that belongs to the benzimidazole family. Benzimidazoles are known for their diverse biological activities and are often used as core structures in pharmaceuticals. This particular compound features a chlorine atom at the 6th position, a methyl group at the 3rd position, and a nitrile group at

Properties

CAS No.

89659-83-6

Molecular Formula

C9H6ClN3O

Molecular Weight

207.61 g/mol

IUPAC Name

6-chloro-3-methyl-2-oxobenzimidazole-1-carbonitrile

InChI

InChI=1S/C9H6ClN3O/c1-12-7-3-2-6(10)4-8(7)13(5-11)9(12)14/h2-4H,1H3

InChI Key

HLEQHMHHZPHWPG-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=C(C=C2)Cl)N(C1=O)C#N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.